5-({[(2-Chlorobenzoyl)oxy]imino}methyl)-2-[(4-methylphenyl)sulfanyl]pyridine

• IUPAC Name: [(E)-[6-(4-methylphenyl)sulfanylpyridin-3-yl]methylideneamino] 2-chlorobenzoate
• InChI: InChI=1S/C20H15ClN2O2S/c1-14-6-9-16(10-7-14)26-19-11-8-15(12-22-19)13-23-25-20(24)17-4-2-3-5-18(17)21/h2-13H,1H3/b23-13+
• InChI Key: LZZVNNFWHAWLDL-YDZHTSKRSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=NC=C(C=C2)C=NOC(=O)C3=CC=CC=C3Cl
• Isomeric SMILES: CC1=CC=C(C=C1)SC2=NC=C(C=C2)/C=N/OC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C20H15ClN2O2S
• Molecular Weight: 382.9 g/mol

Description

5-({[(2-Chlorobenzoyl)oxy]imino}methyl)-2-[(4-methylphenyl)sulfanyl]pyridine, also known as 5-CBMSP, is a synthetic compound with a variety of scientific applications. It has been used for a wide range of research, including biochemical and physiological effects, as well as for lab experiments.

Scientific Research Applications

Synthesis and Analytical Applications

Voltammetric and Analytical Applications of Fluorine Substituted Derivatives : A study on the synthesis of fluorine-substituted spirosteroidalthiazolidin-4-one derivatives of sulfa drugs revealed their application in antimicrobial activities and voltammetric behavior. The research demonstrates the compounds' effectiveness against pathogenic bacteria and fungi, alongside their utilization in the removal and separation of bismuth(III) from water, highlighting their potential in environmental and analytical chemistry (Makki et al., 2016).

Material Science Applications

Transparent Aromatic Polyimides with High Refractive Index : Research into the synthesis of transparent polyimides derived from thiophenyl-substituted benzidines showcases the development of materials with high refractive indices, small birefringences, and good thermomechanical stabilities. These materials' optical and physical properties make them suitable for applications in advanced optoelectronic devices (Tapaswi et al., 2015).

Medicinal Chemistry Applications

Cytotoxic Activity of Thiopyrimidine Derivatives : The synthesis and study of novel 5-methyl-4-thiopyrimidine derivatives highlight their cytotoxicity against various cancer cell lines. The structural variation and biological testing of these compounds contribute to the understanding of their potential as therapeutic agents in cancer treatment (Stolarczyk et al., 2018).

Anticonvulsant Activity of Pyridine Derivatives : A series of 1,4-dihydropyridines and related derivatives were synthesized and evaluated for their anticonvulsant activities. This research underscores the significance of pyridine derivatives in developing new treatments for convulsive disorders, demonstrating the chemical class's relevance in medicinal chemistry (Subudhi et al., 2009).